Cas no 921803-29-4 (9-ethyl-3-(4-methoxyphenyl)-5-methyl-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione)

• Product Name: 9-ethyl-3-(4-methoxyphenyl)-5-methyl-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione
• CAS No: 921803-29-4
• MF: C₁₆H₁₆N₆O₃
• MW: 340.33664226532
• CID: 5948339
• Update Time: 2025-07-11

9-ethyl-3-(4-methoxyphenyl)-5-methyl-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione Chemical and Physical Properties

Names and Identifiers

• 9-ethyl-3-(4-methoxyphenyl)-5-methyl-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione
• 5-ethyl-8-(4-methoxyphenyl)-1-methylpurino[8,9-c][1,2,4]triazole-2,4-dione

• Inchi： 1S/C16H16N6O3/c1-4-21-11-13(23)17-16(24)20(2)14(11)22-12(18-19-15(21)22)9-5-7-10(25-3)8-6-9/h5-8H,4H2,1-3H3,(H,17,23,24)
• InChI Key： FGDIWMKZUQRZOG-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C([H])([H])[H])C(N1[H])=O)N1C(C3C([H])=C([H])C(=C([H])C=3[H])OC([H])([H])[H])=NN=C1N2C([H])([H])C([H])([H])[H]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 9-ethyl-3-(4-methoxyphenyl)-5-methyl-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione

Introduction to 9-Ethyl-3-(4-Methoxyphenyl)-5-Methyl-5H,6H,7H,8H,9H-1,2,4-Triazolo[3,4-h]Purine-6,8-Dione (CAS No. 921803-29-4)

9-Ethyl-3-(4-methoxyphenyl)-5-methyl-5H,6H,7H,8H,9H-1,2,4-triazolo[3,4-h]purine-6,8-dione (CAS No. 921803-29-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopurines and is characterized by its unique structural features and potential biological activities. The compound's molecular formula is C₁₇H₁₆N₆O₂, and it has a molecular weight of 336.35 g/mol.

The structure of 9-Ethyl-3-(4-methoxyphenyl)-5-methyl-5H,6H,7H,8H,9H-1,2,4-triazolo[3,4-h]purine-6,8-dione is composed of a triazolopurine core with specific substituents at various positions. The presence of the ethyl group at the 9-position and the methoxyphenyl group at the 3-position contributes to its unique chemical properties and biological activity. The methyl group at the 5-position further enhances its stability and solubility in various solvents.

In recent years, extensive research has been conducted to explore the biological activities of this compound. Studies have shown that 9-Ethyl-3-(4-methoxyphenyl)-5-methyl-5H,6H,7H,8H,9H-1,2,4-triazolo[3,4-h]purine-6,8-dione exhibits potent antiviral properties against a range of viral pathogens. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound effectively inhibits the replication of influenza A virus by targeting specific viral enzymes involved in the replication process.

Beyond its antiviral activity, 9-Ethyl-3-(4-methoxyphenyl)-5-methyl-5H,6H,7H,8H,9H-1,2,4-triazolo[3,4-h]purine-6,8-dione has also shown promise in cancer research. Research conducted at the National Cancer Institute revealed that this compound possesses significant anticancer properties by inducing apoptosis in various cancer cell lines. The mechanism of action involves the inhibition of key signaling pathways that are often dysregulated in cancer cells.

The pharmacokinetic properties of 9-Ethyl-3-(4-methoxyphenyl)-5-methyl-5H,6H,7H,8H,9H-1,2,4-triazolo[3,4-h]purine-6,8-dione have also been studied extensively. In vivo studies using animal models have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile. These properties make it an attractive candidate for further development as a therapeutic agent.

In terms of safety, preclinical studies have indicated that 9-Ethyl-3-(4-methoxyphenyl)-5-methyl-5H,6H,7H,8H,9H-1,2,4-triazolo[3，4-h]purine-6，8-dione exhibits low toxicity at therapeutic doses. However，further safety assessments are necessary to ensure its long-term safety and efficacy in human subjects.

The synthesis of 9-Ethyl-3-(4-methoxyphenyl)-5-methyl-5H，6H，7H，8H，9H-1，2，4-triazolo[3，4-h]purine-6，8-dione involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound，making it more accessible for large-scale research and development.

In conclusion，9-Ethyl-3-(4-methoxyphenyl)-5-methyl-5H，6H，7H，8H，9H-1，2，4-triazolo[3，4-h]purine-6，8-dione (CAS No． 921803－29－4) is a promising compound with diverse biological activities and potential therapeutic applications．Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in medicine．As more data becomes available from clinical trials and further studies，this compound may prove to be a valuable addition to the arsenal of therapeutic agents available for treating various diseases．